2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H16N2O/c21-18(20-13-16-9-3-4-11-19-16)12-15-8-5-7-14-6-1-2-10-17(14)15/h1-11H,12-13H2,(H,20,21)
• InChI Key: OWTSARZXTZICOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol

Description

Synthesis Analysis

The synthesis of 2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide and related compounds involves reactions between naphthylacetamide derivatives and various bifunctional aromatic amines or other reactants under specific conditions. For instance, N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthyl)acetamide reacts with aromatic amines to produce 2-acylamino-3-arylamino-1,4-naphthoquinones and other heterocyclic compounds through a suggested common reaction path (Agarwal & Mital, 1976). Moreover, 1-naphthyl-2-cyanoacetamide has been utilized in heterocyclic synthesis to create various pyridine, pyrimidine, and naphtho[2,1-b]oxazine derivatives, showcasing the versatility of naphthylacetamide derivatives in synthesizing complex heterocyclic structures (Fadda et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds related to 2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide often involves intricate arrangements of atoms and bonds that facilitate their chemical reactivity and physical properties. For example, studies on N-aromatic amides have elucidated crystal structures revealing interactions and conformational details significant for understanding their behavior in various chemical contexts (Haisa et al., 1980).

Chemical Reactions and Properties

Chemical reactions involving 2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide derivatives are diverse, reflecting the compound's reactivity towards different chemical reagents. These reactions can lead to a wide range of products, including various heterocyclic compounds, demonstrating the compound's utility in synthetic organic chemistry. For instance, reactions with ammonium acetate and amines can produce 2,7-naphthyridines and pyrano[3,4-c]pyridinium salts, showcasing the compound's versatility in forming diverse heterocyclic structures (Suzdalev et al., 2019).

Physical Properties Analysis

The physical properties of 2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide and its derivatives, such as solubility, melting points, and crystal structures, are crucial for their application in various fields. Detailed studies on crystal structures provide insights into the compound's interactions and stability under different conditions (Bąkowicz & Turowska-Tyrk, 2009).

Chemical Properties Analysis

The chemical properties, including reactivity with different reagents, stability under various conditions, and potential for forming diverse chemical bonds, underline the significance of 2-(1-naphthyl)-N-(2-pyridinylmethyl)acetamide in synthetic chemistry. For example, its derivatives have been used to synthesize fluorescent pyrrolo[2,3-b]pyridines, highlighting the compound's utility in developing materials with specific optical properties (Schramm et al., 2006).